Cas no 1341200-45-0 (Dubermatinib)

• Product Name: Dubermatinib
• CAS No: 1341200-45-0
• MF: C₂₄H₃₀ClN₇O₂S
• MW: 516.058701992035
• MDL: MFCD28502172
• CID: 3162619
• PubChem ID: 56839178
• Update Time: 2025-07-09

Dubermatinib Chemical and Physical Properties

Names and Identifiers

• TP-0903
• TP0903
• Dubermatinib
• TP 0903
• 14D65TV20J
• 2-((5-chloro-2-((4-((4-methylpiperazin-1-yl)methyl)phenyl)amino)pyrimidin-4-yl)amino)-N,N-dimethylbenzenesulfonamide
• compound 13
• YUAALFPUEOYPNX-UHFFFAOYSA-N
• dubermatinib (proposed INN)
• GTPL8863
• BCP15884
• BDBM50382425
• SB17174
• AK547241
• B5940
• S7846
• 2-{[5-chloro-2-({4-[(4-methylpiperazin-1-yl)methyl]phen
• WHO 10925
• Dubermatinib [USAN]
• AKOS026750306
• 1341200-45-0
• HCl-2084
• UNII-14D65TV20J
• MFCD28502172
• NCGC00481577-01
• TP-0903?
• 2-[[5-chloro-2-[4-[(4-methylpiperazin-1-yl)methyl]anilino]pyrimidin-4-yl]amino]-N,N-dimethylbenzenesulfonamide
• BRD-K84034737-001-01-1
• CHEMBL2022968
• 2-((5Chloro-2-((4-((4-methylpiperazin-1-yl)methyl)phenyl)amino)pyrimidin-4-yl)amino)-N,N-dimethylbenzenesulfonamide
• 2-{[5-chloro-2-({4-[(4-methylpiperazin-1-yl)methyl]phenyl}amino)pyrimidin-4-yl]amino}-N,N-dimethylbenzene-1-sulfonamide
• HY-12963
• DB15187
• NSC798200
• J-690134
• NSC-798200
• EX-A609
• DUBERMATINIB [INN]
• 35-CHLORO-N,N,74-TRIMETHYL-2,4-DIAZA-3(4,2)-PYRIMIDINA-7(1)-PIPERAZINA-1(1),5(1,4)-DIBENZENAHEPTAPHANE-12-SULFONAMIDE
• 2-{[5-chloro-2-({4-[(4-methylpiperazin-1-yl)methyl]phenyl}amino)pyrimidin-4-yl]amino}-N,N-dimethylbenzenesulfonamide
• Q27089011
• DUBERMATINIB [WHO-DD]
• BENZENESULFONAMIDE, 2-((5-CHLORO-2-((4-((4-METHYL-1-PIPERAZINYL)METHYL)PHENYL)AMINO)-4-PYRIMIDINYL)AMINO)-N,N-DIMETHYL-
• CCG-269819
• 2-((5-chloro-2-((4-((4-methylpiperazin-1-yl)methyl)phenyl)amino)pyrimidin-4-yl)amino)-N,N-dimethylbenzene-1-sulfonamide
• dubermatinibum
• SCHEMBL12813478
• DA-45909
• AC-30945
• AS-55868
• CS-4281
• Dubermatinib(TP-0903)
• FT137729

• MDL： MFCD28502172
• Inchi： 1S/C24H30ClN7O2S/c1-30(2)35(33,34)22-7-5-4-6-21(22)28-23-20(25)16-26-24(29-23)27-19-10-8-18(9-11-19)17-32-14-12-31(3)13-15-32/h4-11,16H,12-15,17H2,1-3H3,(H2,26,27,28,29)
• InChI Key： YUAALFPUEOYPNX-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1NC1C=CC=CC=1S(N(C)C)(=O)=O)NC1C=CC(=CC=1)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 515.187
• Monoisotopic Mass: 515.187
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 3.9

Experimental Properties

• Density: 1.347±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 664.7±65.0 °C(Predicted)
• Solubility: Insuluble (3.3E-3 g/L) (25 ºC),

Dubermatinib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Dubermatinib

Comprehensive Overview of Dubermatinib (CAS No. 1341200-45-0): Mechanism, Applications, and Research Advances

Dubermatinib (CAS No. 1341200-45-0) is a small-molecule inhibitor that has garnered significant attention in the field of oncology and targeted therapy. As a selective tyrosine kinase inhibitor, it primarily targets aberrant signaling pathways implicated in cancer progression. The compound's unique chemical structure and mechanism of action make it a promising candidate for treating malignancies with specific genetic mutations. Researchers and clinicians are increasingly exploring its potential in combination therapies, particularly for resistant or refractory cancers.

The growing interest in Dubermatinib reflects broader trends in precision medicine, where patients and healthcare providers seek personalized cancer treatments with fewer side effects. Online searches for "Dubermatinib clinical trials" and "1341200-45-0 solubility" have surged, indicating strong demand for both clinical and pharmacological data. The compound's ability to modulate key cellular processes while maintaining a favorable safety profile positions it as a viable option for targeted intervention strategies.

From a molecular perspective, Dubermatinib exhibits high affinity for specific kinase domains, disrupting downstream signaling cascades that drive tumor growth and metastasis. Its pharmacokinetic properties, including bioavailability and half-life, have been optimized through rigorous medicinal chemistry efforts. These characteristics address common patient concerns about treatment efficacy and dosing frequency, topics frequently searched in medical forums and academic databases.

Current research on CAS No. 1341200-45-0 extends beyond oncology, with preliminary investigations into its potential applications for inflammatory and autoimmune conditions. This expansion aligns with the pharmaceutical industry's focus on drug repurposing strategies, a hot topic among investors and researchers alike. The compound's modular chemical scaffold allows for derivative development, offering opportunities for intellectual property expansion and next-generation therapeutics.

Quality control and analytical methods for Dubermatinib have evolved significantly, with advanced techniques like HPLC-MS enabling precise quantification in biological matrices. These advancements respond to the growing need for reliable bioanalytical validation in drug development, a frequent subject of regulatory discussions and industry publications. The compound's stability profile under various storage conditions has also been thoroughly characterized, addressing practical concerns in clinical settings.

The intellectual property landscape surrounding 1341200-45-0 reflects intense commercial interest, with multiple patents covering its composition, formulations, and therapeutic uses. This competitive environment underscores the compound's perceived market potential, particularly in niche oncology indications where current treatment options remain limited. Business analysts frequently search for "Dubermatinib market forecast" to gauge its commercial trajectory.

From a translational medicine perspective, Dubermatinib represents a case study in rational drug design, combining computational modeling with empirical optimization. Its development pathway offers valuable insights for researchers working on similar kinase inhibitor projects, a common query in academic search engines. The compound's progress through preclinical and clinical stages serves as a reference point for benchmarking new molecular entities in competitive therapeutic areas.

Environmental and safety assessments of CAS No. 1341200-45-0 have confirmed its favorable ecological profile, an increasingly important consideration in pharmaceutical development. These findings address sustainability concerns raised by healthcare professionals and environmentally conscious consumers, topics gaining traction in medical conferences and industry reports.

Looking ahead, the scientific community anticipates further clarification of Dubermatinib's potential resistance mechanisms and biomarker correlations. These areas represent active investigation fronts that could shape its clinical utility and companion diagnostic development. Such research directions align with patient advocacy groups' calls for more predictive biomarkers in cancer therapy, a frequently discussed subject in patient forums and educational resources.

In summary, Dubermatinib (CAS No. 1341200-45-0) exemplifies the convergence of medicinal chemistry, molecular biology, and clinical oncology. Its ongoing development reflects both scientific rigor and responsiveness to patient needs, while its commercial potential continues to attract strategic investments in the biopharmaceutical sector. The compound's trajectory will likely influence future approaches to targeted cancer therapy and beyond.